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Compound of Interest

Compound Name: 2,2-Dimethyloxirane

Cat. No.: B032121 Get Quote

Essential Safety and Handling Guide for 2,2-
Dimethyloxirane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 2,2-Dimethyloxirane (CAS No. 558-30-5), also known as isobutylene

oxide. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing

risk.

Hazard Identification and Personal Protective
Equipment (PPE)
2,2-Dimethyloxirane is a highly flammable liquid and vapor that can cause severe skin and

eye damage. It is also suspected of causing genetic defects and cancer. Therefore, stringent

adherence to PPE protocols is mandatory.

Table 1: Hazard Classification for 2,2-Dimethyloxirane

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b032121?utm_src=pdf-interest
https://www.benchchem.com/product/b032121?utm_src=pdf-body
https://www.benchchem.com/product/b032121?utm_src=pdf-body
https://www.benchchem.com/product/b032121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category

Flammable liquids Category 2

Skin Corrosion/Irritation Category 1

Serious Eye Damage/Eye Irritation Category 1

Germ Cell Mutagenicity Category 1B

Carcinogenicity Category 1B

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category Specification

Eye and Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards. A face shield should also be worn.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Always inspect gloves for integrity

before use and replace them immediately if

incidental splash exposure occurs.

Body Protection

Flame-retardant lab coat. For larger quantities

or increased risk of splashing, wear fire/flame

resistant and impervious clothing.

Respiratory Protection

Work should be conducted in a chemical fume

hood. If exposure limits are exceeded or if

irritation is experienced, use a full-face

respirator with an appropriate cartridge or a self-

contained breathing apparatus (SCBA).

Operational and Handling Plan
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A systematic approach to handling 2,2-Dimethyloxirane is crucial for safety. The following

workflow outlines the necessary steps from preparation to disposal.
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Preparation

Handling

Post-Handling & Cleanup

Disposal

Don Appropriate PPE

Verify Chemical Fume Hood Functionality

Assemble All Necessary Equipment and Reagents

Ensure Emergency Equipment is Accessible

Carefully Transfer 2,2-Dimethyloxirane

Perform Experimental Procedure

Continuously Monitor the Reaction

Quench Reaction and Neutralize

Decontaminate Glassware and Surfaces

Segregate Waste

Label Waste Containers

Store in Designated Hazardous Waste Area

Arrange for Professional Disposal
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Spill Response Exposure Response Fire Response

Spill or Leak

Evacuate and alert others

Personal Exposure

Skin: Remove contaminated clothing, flush with water for 15 min

Fire

Use CO2, dry chemical, or foam extinguisher

Ensure adequate ventilation

Contain spill with inert absorbent

Collect with non-sparking tools

Place in sealed container for disposal

Eyes: Flush with water for 15 min, seek medical attention

Inhalation: Move to fresh air, seek medical attention

Ingestion: Do NOT induce vomiting, seek immediate medical attention

Cool containers with water spray

Wear self-contained breathing apparatus

Evacuate area
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To cite this document: BenchChem. [Personal protective equipment for handling 2,2-
Dimethyloxirane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032121#personal-protective-equipment-for-handling-
2-2-dimethyloxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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